Cas no 1094107-41-1 (Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• CAS No: 1094107-41-1
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD11976480
• CID: 1028714
• PubChem ID: 57362690
• Update Time: 2025-04-20

Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid methyl ester
• QC-8791
• Methyl 2-amino[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• A921830
• Methyl2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• TQR989
• 1094107-41-1
• 2-Amino-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid methyl ester
• H10422
• MFCD11976480
• 2-Amino-1,2,4triazolo[1,5-a]pyridine-6-carboxylic acid methyl ester
• DB-355437
• EN300-1657539
• SCHEMBL3014245
• DTXSID50724401
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylicacidmethylester
• SY102830
• CS-0099619
• GS-5533
• AKOS015995147

• MDL： MFCD11976480
• Inchi： 1S/C8H8N4O2/c1-14-7(13)5-2-3-6-10-8(9)11-12(6)4-5/h2-4H,1H3,(H2,9,11)
• InChI Key： GSJSEKQHYSMYEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=NC(N)=NN2C=1)=O

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 83.24000
• LogP: 0.02820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines